Cas no 878025-72-0 (1,3-Benzenediamine, N-[2-(dimethylamino)ethyl]-N-methyl-2-nitro-)
878025-72-0 structure
Product Name:1,3-Benzenediamine, N-[2-(dimethylamino)ethyl]-N-methyl-2-nitro-
CAS No:878025-72-0
MF:C11H18N4O2
MW:238.286221981049
CID:652208
PubChem ID:69226502
Update Time:2025-04-19
1,3-Benzenediamine, N-[2-(dimethylamino)ethyl]-N-methyl-2-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediamine, N-[2-(dimethylamino)ethyl]-N-methyl-2-nitro-
- 3-N-[2-(dimethylamino)ethyl]-3-N-methyl-2-nitrobenzene-1,3-diamine
- N1-[2-(dimethylamino)ethyl]-N1-methyl-2-nitro-1,3-Benzenediamine
- MYFMWXSMWFWULP-UHFFFAOYSA-N
- N~1~-[2-(Dimethylamino)ethyl]-N~1~-methyl-2-nitrobenzene-1,3-diamine
- 878025-72-0
- SCHEMBL4878630
- DTXSID70740047
- FT-0723146
- N-[2-(dimethylamino)ethyl]-N-methyl-2-nitro-1,3-benzenediamine
- AKOS019414771
-
- Inchi: 1S/C11H18N4O2/c1-13(2)7-8-14(3)10-6-4-5-9(12)11(10)15(16)17/h4-6H,7-8,12H2,1-3H3
- InChI Key: MYFMWXSMWFWULP-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(=CC=CC=1N(C)CCN(C)C)N)=O
Computed Properties
- Exact Mass: 238.14297583g/mol
- Monoisotopic Mass: 238.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 78.3Ų
1,3-Benzenediamine, N-[2-(dimethylamino)ethyl]-N-methyl-2-nitro- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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